Cas no 155503-08-5 (1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-)
![1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl- structure](https://www.kuujia.com/scimg/cas/155503-08-5x500.png)
155503-08-5 structure
Product name:1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-
CAS No:155503-08-5
MF:C17H15N3O4
MW:325.318703889847
CID:1334232
1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl-
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- Inchi: 1S/C17H15N3O4/c21-19(22)10-13(11-20(23)24)16-14-8-4-5-9-15(14)18-17(16)12-6-2-1-3-7-12/h1-9,13,18H,10-11H2
- InChI Key: CYDZVBJIEAXISV-UHFFFAOYSA-N
- SMILES: N1C2=C(C=CC=C2)C(C(C[N+]([O-])=O)C[N+]([O-])=O)=C1C1=CC=CC=C1
Computed Properties
- Exact Mass: 325.10635
Experimental Properties
- Density: 1.339±0.06 g/cm3(Predicted)
- Boiling Point: 600.4±55.0 °C(Predicted)
- PSA: 102.07
- pka: 7.42±0.38(Predicted)
1H-Indole, 3-[2-nitro-1-(nitromethyl)ethyl]-2-phenyl- Related Literature
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Bruno C. Batista,Elton Sitta,Markus Eiswirth,Hamilton Varela Phys. Chem. Chem. Phys., 2008,10, 6686-6692
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Suying Hou,Yongcun Zou,Xianchun Liu,Xiaodan Yu,Bo Liu,Xiujuan Sun,Yan Xing CrystEngComm, 2011,13, 835-840
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Jacques Goulpeau,Barbara Lonetti,Daniel Trouchet,Armand Ajdari,Patrick Tabeling Lab Chip, 2007,7, 1154-1161
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5. BMIm HCO3: an ionic liquid with carboxylating properties. Synthesis of carbamate esters from amines†A. Di Nicola,A. Arcadi,L. Rossi New J. Chem., 2016,40, 9895-9898
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